2-bromo-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide

• IUPAC Name: 2-bromo-N-[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C20H23BrFN3O/c1-24-10-12-25(13-11-24)19(15-6-8-16(22)9-7-15)14-23-20(26)17-4-2-3-5-18(17)21/h2-9,19H,10-14H2,1H3,(H,23,26)
• InChI Key: PZKDZMNXMNVFAC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(CNC(=O)C2=CC=CC=C2Br)C3=CC=C(C=C3)F
• Molecular Formula: C20H23BrFN3O
• Molecular Weight: 420.3 g/mol

Description

2-bromo-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide, also known as BFE-1224, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzamides and has a molecular weight of 447.34 g/mol.

Scientific Research Applications

Synthesis and Chemical Properties

Research has been conducted on the synthesis and characterization of compounds similar to "2-bromo-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide", exploring their spectral, electrochemical, and magnetic properties. These studies provide insights into the structural and functional aspects of such compounds, contributing to the development of new materials with potential applications in various fields, including catalysis and materials science (Amudha, Thirumavalavan, & Kandaswamy, 1999).

Biological Activities

The antimicrobial and antipathogenic activities of thiourea derivatives, which share structural similarities with the compound , have been explored. These compounds demonstrate significant activity against bacterial strains and biofilms, suggesting their potential as novel antimicrobial agents with applications in combating bacterial infections (Limban, Marutescu, & Chifiriuc, 2011).

Applications in Drug Synthesis

Investigations into the synthesis of radiotracers for studying cannabinoid receptors and the development of CCR5 antagonists highlight the role of halogenated benzamides in pharmaceutical research. These studies contribute to the understanding of receptor functions in the brain and the development of drugs for treating conditions like HIV infection, showcasing the compound's relevance in medicinal chemistry (Katoch-Rouse & Horti, 2003); (Ikemoto et al., 2005).

Anticancer and Antiviral Activities

The synthesis and evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents showcase the potential therapeutic applications ofcompounds structurally related to "2-bromo-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide". These derivatives exhibit notable activity against cancer cell lines and inflammatory conditions, indicating the compound's significance in the development of new anticancer and anti-inflammatory drugs (Rahmouni et al., 2016).

Neurological Applications

Research involving arylpiperazine derivatives, which are structurally related to "2-bromo-N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide", has focused on their affinity for serotonin receptors. These studies are crucial for understanding and treating neurological disorders, demonstrating the compound's relevance in neuroscience and pharmacology (Glennon, Naiman, Lyon, & Titeler, 1988).